Cas no 108161-12-2 (3,5-Dimethyl-1H-pyrazole-4-carbonitrile)

• Product Name: 3,5-Dimethyl-1H-pyrazole-4-carbonitrile
• CAS No: 108161-12-2
• MF: C₆H₇N₃
• MW: 121.139880418777
• MDL: MFCD09260786
• CID: 1028800
• PubChem ID: 8167070
• Update Time: 2025-04-20

3,5-Dimethyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-1H-pyrazole-4-carbonitrile
• 3,?5-?dimethyl-1H-?Pyrazole-?4-?carbonitrile
• 4-cyano-3,5-dimethylpyrazole
• AC1P1XOM
• AE-562
• AG-B-92546
• CTK7C6331
• SureCN4361606
• SB15978
• P10706
• 108161-12-2
• BS-14285
• CS-0054469
• AE-562/43286934
• MFCD09260786
• SCHEMBL4361606
• AKOS006330118
• DTXSID60429091
• DA-24823
• F2198-3773

• MDL： MFCD09260786
• Inchi： 1S/C6H7N3/c1-4-6(3-7)5(2)9-8-4/h1-2H3,(H,8,9)
• InChI Key： PNTVBTYFIVEVET-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C#N)C(C)=N1

Computed Properties

• Exact Mass: 121.06411
• Monoisotopic Mass: 121.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles